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Compound of Interest

Compound Name: GAT228

Cat. No.: B15619091 Get Quote

Introduction

GAT228 is a novel modulator of key cellular signaling pathways, making it a compound of

significant interest in drug development and biomedical research. To ensure accurate and

reproducible experimental results, the correct preparation and storage of GAT228 stock

solutions are paramount. Dimethyl sulfoxide (DMSO) is the recommended solvent for GAT228
due to its high solubilizing capacity for many organic compounds and its miscibility with

aqueous media used in cell culture and biochemical assays.

This document provides a detailed protocol for the preparation, storage, and handling of

GAT228 stock solutions in DMSO. Adherence to these guidelines will help maintain the integrity

and activity of the compound.

Quantitative Data Summary
For consistent and accurate experimental setup, key quantitative data for GAT228 are

summarized in the table below.
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Parameter Value Notes

Molecular Weight 550.6 g/mol
Use this value for all molarity

calculations.

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Anhydrous/molecular biology

grade is preferred.

Maximum Solubility in DMSO ≥ 50 mg/mL
This may vary slightly between

batches.

Recommended Stock

Concentration
10 mM

A 10 mM stock is suitable for

most applications.

Storage Temperature -20°C or -80°C
Aliquot to avoid repeated

freeze-thaw cycles.

Short-term Storage 4°C For use within a few days.

Experimental Protocol: Preparation of a 10 mM
GAT228 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GAT228 in DMSO.

Materials:

GAT228 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Procedure:

Pre-weighing Preparation: Before handling GAT228, ensure all necessary calculations are

complete and the workspace is clean. Allow the GAT228 vial to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing GAT228: Carefully weigh out the desired amount of GAT228 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.51 mg of GAT228 (Calculation: 10 mmol/L * 1 L/1000 mL * 1

mL * 550.6 g/mol * 1000 mg/g = 5.506 mg).

Solubilization: Add the appropriate volume of DMSO to the vial containing the GAT228
powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the GAT228 is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This will minimize the number of freeze-thaw cycles, which can

degrade the compound. Store the aliquots at -20°C or -80°C for long-term storage.

Signaling Pathway and Workflow Diagrams
To provide a conceptual framework, the following diagrams illustrate a hypothetical signaling

pathway modulated by GAT228 and the experimental workflow for preparing the stock solution.
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Hypothetical GAT228 inhibitory pathway.
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Workflow for GAT228 stock solution preparation.
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Safety Precautions:

GAT228 is a research compound. Its toxicological properties have not been fully elucidated.

Handle with care and use appropriate personal protective equipment (PPE).

Work in a well-ventilated area, preferably a chemical fume hood, when handling the powder

form.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for GAT228 for complete safety information.

To cite this document: BenchChem. [Application Note: Preparation of GAT228 Stock
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619091#preparing-gat228-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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